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Compound of Interest

Compound Name: Fumagillol

Cat. No.: B1674179 Get Quote

Immediate Safety and Logistical Information for the Handling and Disposal of Fumagillol

Fumagillol is a sesquiterpenoid compound utilized in research for its diverse biological

activities, including its role as a precursor to the angiogenesis inhibitor, fumagillin.[1][2] Due to

its inherent toxicity and environmental hazards, strict protocols must be followed for its handling

and disposal to ensure the safety of laboratory personnel and protect the environment.

Fumagillol is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[3] Therefore, it is imperative that this substance is not released into the environment

and is disposed of as regulated hazardous waste.[3]

Core Safety and Handling Precautions
Before handling Fumagillol, ensure that a designated area for its use is established and that

all necessary personal protective equipment (PPE) is readily available.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. An accessible safety shower and eye wash station are mandatory.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[3]

Hand Protection: Use appropriate protective gloves.[3]

Skin and Body Protection: Wear impervious clothing, such as a lab coat.[3]
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Respiratory Protection: If there is a risk of dust or aerosol formation, a suitable respirator

must be used.[3]

Quantitative Data Summary
The following table summarizes key quantitative and qualitative data for Fumagillol, essential

for risk assessment and proper handling.

Property Data Reference

Chemical Formula C₁₆H₂₆O₄ [3]

Molecular Weight 282.38 g/mol [3]

CAS Number 108102-51-8 [3]

GHS Hazard Statements H302: Harmful if swallowed [3]

H410: Very toxic to aquatic life

with long lasting effects
[3]

GHS Classification
Acute toxicity, Oral (Category

4)
[3]

Acute aquatic toxicity

(Category 1)
[3]

Chronic aquatic toxicity

(Category 1)
[3]

Solubility
Soluble in Chloroform,

Ethanol, and Methanol
[1]

Storage Conditions
Store powder at -20°C. Store

in solvent at -80°C.
[3]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[3]

Experimental Protocol: Fumagillol Waste Disposal
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This protocol outlines the procedural steps for the safe collection and disposal of Fumagillol
waste. Note that chemical deactivation is not recommended; disposal must occur through an

approved hazardous waste management facility.

Objective: To safely collect, segregate, and prepare all forms of Fumagillol waste for disposal

by a licensed environmental management company.

Materials:

Designated hazardous waste containers (for solids and liquids), properly labeled.

Sealable plastic bags.[4]

Personal Protective Equipment (PPE) as specified above.

Procedure:

Waste Segregation:

At the point of generation, immediately segregate all Fumagillol waste from non-

hazardous waste streams.

This includes pure Fumagillol, solutions containing Fumagillol, and any materials

contaminated with it.

Containment of Solid Waste:

Collect all solid waste contaminated with Fumagillol, such as gloves, pipette tips,

absorbent paper, and empty vials.

Place these materials into a designated, robust, sealable plastic bag or a puncture-

resistant container.

Seal the primary container and place it in a larger, labeled hazardous waste container for

solids.

Containment of Liquid Waste:
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Collect all liquid waste containing Fumagillol, including unused solutions and solvent

rinses.

Pour the liquid waste into a designated, compatible, and leak-proof hazardous waste

container. Do not fill the container more than 90% to allow for vapor expansion.[5]

Ensure the container material is compatible with the solvents used (e.g., glass for

chlorinated solvents).

Labeling Waste Containers:

Label every waste container clearly. The label must include:

The words "Hazardous Waste."

The full chemical name: "Fumagillol."

An accurate list of all contents, including solvents and their approximate concentrations.

The appropriate hazard pictograms (e.g., "Harmful," "Hazardous to the Aquatic

Environment").

The date of waste accumulation.

Temporary Storage:

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated

satellite accumulation area.

Store away from incompatible materials like strong acids, alkalis, and oxidizing agents.[3]

Disposal Arrangement:

Contact your institution’s Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Do not pour Fumagillol waste down the drain under any circumstances due to its high

aquatic toxicity.[3]
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Follow all institutional, local, state, and federal regulations for the final disposal of the

waste.[3]

Visualizing the Disposal Workflow
The following diagrams illustrate the logical workflow for the proper management and disposal

of Fumagillol waste.
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Caption: Logical workflow for the safe disposal of Fumagillol waste.
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Emergency Spill Procedures
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[3]

Wear Full PPE: Don full personal protective equipment, including respiratory protection if

necessary.[3]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[3]

Cleanup: Absorb solutions with a finely-powdered, liquid-binding material such as diatomite

or universal binders.[3] Collect the absorbed material and place it into a suitable, sealed

container for disposal as hazardous waste.[6]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your laboratory supervisor and EHS department according to

institutional policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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